Cas no 5410-10-6 (Glycine,N-acetyl-N-(2-methoxy-2-oxoethyl)-, methyl ester)

• Product Name: Glycine,N-acetyl-N-(2-methoxy-2-oxoethyl)-, methyl ester
• CAS No: 5410-10-6
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 383669
• PubChem ID: 224229
• Update Time: 2025-05-19

Glycine,N-acetyl-N-(2-methoxy-2-oxoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-acetyl-N-(2-methoxy-2-oxoethyl)-, methyl ester
• (ACETYL-METHOXYCARBONYLMETHYL-AMINO)-ACETIC ACIDMETHYL ESTER
• Acetyl-diglykolamidsaeure-dimethylester
• acetylimino-di-acetic acid dimethyl ester
• Acetylimino-di-essigsaeure-dimethylester
• dimethyl 2,2'-(acetylimino)diacetate
• dimethyl N-acetyliminodiacetate
• Dimethyl-N-acetyl-iminodiacetat
• N,N-Bis-<methoxycarbonyl-methyl>-acetamid
• N-Acetyl-amino-diessigsaeure-dimethyl-ester
• N-acetyliminodiacetate dimethyl ester
• DTXSID00279395
• AKOS012251076
• Dimethyl2,2'-(acetylazanediyl)diacetate
• NSC12577
• 5410-10-6
• (Acetyl-methoxycarbonylmethyl-amino)-acetic acid methyl ester
• UCQUYWATETZECV-UHFFFAOYSA-N
• FT-0705010
• SCHEMBL8139158
• MFCD11501644
• N-Acetyl-iminodiacetic acid methyl ester
• methyl 2-[acetyl-(2-methoxy-2-oxoethyl)amino]acetate
• NSC-12577
• Dimethyl 2,2'-(acetylazanediyl)diacetate
• DB-016652

• MDL： MFCD11501644
• Inchi： 1S/C8H13NO5/c1-6(10)9(4-7(11)13-2)5-8(12)14-3/h4-5H2,1-3H3
• InChI Key： UCQUYWATETZECV-UHFFFAOYSA-N
• SMILES： O(C)C(CN(C(C)=O)CC(=O)OC)=O

Computed Properties

• Exact Mass: 203.07900
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: -0.81910

Additional information on Glycine,N-acetyl-N-(2-methoxy-2-oxoethyl)-, methyl ester

N-Acetyl-N-(2-Methoxy-2-Oxoethyl)Glycine Methyl Ester: A Comprehensive Overview

CAS No. 5410-10-6, commonly referred to as Glycine, N-acetyl-N-(2-methoxy-2-oxoethyl), methyl ester, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of glycine, one of the simplest amino acids, and its structure incorporates an acetyl group and a methoxy ketone moiety. The methyl ester functionality further enhances its potential for various applications, particularly in drug design and development.

The chemical structure of Glycine, N-acetyl-N-(2-methoxy-2-oxoethyl), methyl ester is characterized by a glycine backbone with an acetyl group attached to the nitrogen atom. The side chain includes a methoxy ketone group, which introduces unique reactivity and biological properties. This compound has been studied extensively for its potential as a building block in the synthesis of bioactive molecules. Recent research has highlighted its role in the development of inhibitors for certain enzymes, making it a valuable tool in medicinal chemistry.

One of the most notable applications of CAS No. 5410-10-6 is in the field of enzyme inhibition. Studies have shown that this compound can effectively inhibit serine proteases, a class of enzymes involved in various physiological processes. The ability to selectively target these enzymes makes it a promising candidate for therapeutic interventions in conditions such as inflammation, cancer, and infectious diseases. Researchers have also explored its potential as a substrate for other enzymes, further expanding its utility in biochemical studies.

In addition to its enzymatic applications, Glycine, N-acetyl-N-(2-methoxy-2-oxoethyl), methyl ester has been investigated for its role in peptide synthesis. Its structure allows for easy modification and incorporation into larger peptide frameworks, making it an ideal intermediate in the synthesis of complex bioactive compounds. Recent advancements in peptide chemistry have leveraged this compound to create novel peptides with enhanced stability and bioavailability.

The synthesis of CAS No. 5410-10-6 involves a multi-step process that typically begins with the acetylation of glycine. This is followed by the introduction of the methoxy ketone group through various organic reactions, such as nucleophilic substitution or condensation reactions. The final step involves esterification to yield the methyl ester derivative. These synthetic methods have been optimized over time to improve yield and purity, ensuring that the compound is readily available for research and development purposes.

From a pharmacological perspective, Glycine, N-acetyl-N-(2-methoxy-2-oxoethyl), methyl ester exhibits interesting pharmacokinetic properties. Studies have shown that it has good absorption profiles and moderate stability in biological systems. These characteristics make it suitable for oral or parenteral administration, depending on the intended therapeutic application. However, further research is needed to fully understand its pharmacokinetic behavior and safety profile.

In recent years, there has been growing interest in exploring the use of CAS No. 5410-10-6 as a component in drug delivery systems. Its structural versatility allows for modification into nanoparticles or liposomes, which can enhance drug targeting and reduce side effects. Preliminary studies have demonstrated promising results in this area, suggesting that this compound could play a pivotal role in the development of advanced drug delivery technologies.

The biological activity of Glycine, N-acetyl-N-(2-methoxy-2-oxoethyl), methyl ester is influenced by its ability to interact with various cellular components. For instance, its methoxy ketone group can undergo Michael addition reactions with nucleophiles present in biological systems, leading to the formation of covalent adducts. This reactivity not only contributes to its enzymatic activity but also opens up new avenues for studying cellular signaling pathways and metabolic processes.

In conclusion, CAS No. 5410-10-6, or Glycine, N-acetyl-N-(2-methoxy-2-oxyethyl), methyl ester, is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers working on enzyme inhibition, peptide synthesis, and drug delivery systems. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing biomedical research and therapeutic development.